Cas no 1655495-97-8 (2-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2-dihydroisoquinolin-1-one)

• Product Name: 2-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2-dihydroisoquinolin-1-one
• CAS No: 1655495-97-8
• MF: C₁₆H₂₀BNO₃
• MW: 285.145904541016
• MDL: MFCD22380542
• CID: 4702916
• PubChem ID: 118995080
• Update Time: 2025-05-22

2-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2-dihydroisoquinolin-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)isoquinolin-1(2H)-one
• (2-Methyl-1-oxo-1,2-dihydroisoquinolin-5-yl)boronic acid pinacol ester
• 2-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2-dihydroisoquinolin-1-one
• MFCD22380542
• F50817
• 2-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1(2h)-isoquinolinone
• PB41147
• AS-78587
• DB-150215
• 2-Methyl-1,2-dihydroisoquinolin-1-one-5-boronic acid pinacol ester
• 1655495-97-8
• 2-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)isoquinolin-1-one
• 2-Methyl-1-oxo-1,2-dihydroisoquinoline-5-boronic Acid Pinacol Ester
• SY270176
• 2-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2-dihydroisoquinolin-1-one

• MDL： MFCD22380542
• Inchi： 1S/C16H20BNO3/c1-15(2)16(3,4)21-17(20-15)13-8-6-7-12-11(13)9-10-18(5)14(12)19/h6-10H,1-5H3
• InChI Key： FLXNCTDIVQBIGG-UHFFFAOYSA-N
• SMILES： O1B(C2=CC=CC3C(N(C)C=CC2=3)=O)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 285.1536237g/mol
• Monoisotopic Mass: 285.1536237g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 458
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.8

Additional information on 2-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2-dihydroisoquinolin-1-one

Introduction to 2-Methyl-5-(Tetramethyl-1,3,2-Dioxaborolan-2-Yl)-1,2-Dihydroisoquinolin-1-One (CAS No. 1655495-97-8)

2-Methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2-dihydroisoquinolin-1-one (CAS No. 1655495-97-8) is a highly specialized organic compound with significant potential in various fields of chemistry and materials science. This compound belongs to the class of isoquinoline derivatives, which are known for their versatile applications in drug discovery, organic synthesis, and advanced materials development. The tetramethyl-dioxaborolane group attached to the isoquinoline skeleton introduces unique electronic and structural properties that make this compound particularly interesting for researchers.

The structure of 2-methyl-5-(tetramethyl-dioxaborolan-2-yl)-1,2-dihydroisoquinolin-1-one is characterized by a rigid isoquinoline framework with a methyl substituent at position 2 and a tetramethyl-dioxaborolane group at position 5. The dihydroisoquinolinone core provides a planar aromatic system with moderate electron-deficiency due to the ketone group at position 1. This electronic configuration makes the compound highly reactive in certain chemical transformations while maintaining stability under mild conditions.

Recent studies have highlighted the importance of isoquinoline derivatives in the development of novel materials for optoelectronic applications. For instance, researchers have explored the use of dihydroisoquinolinone derivatives as building blocks for organic semiconductors due to their ability to form stable π-conjugated systems. The incorporation of the tetramethyl-dioxaborolane group in this compound further enhances its electronic properties by introducing boron-based functionalities that can modulate charge transport characteristics.

In terms of synthesis, 2-methyl-5-(tetramethyl-dioxaborolan-2-yl)-1,2-dihydroisoquinolin-one can be prepared through a variety of routes, including Suzuki coupling reactions and other cross-coupling methodologies. These methods allow for precise control over the substitution pattern and enable the introduction of diverse functional groups for tailored applications. The use of dioxaborolane intermediates has become increasingly popular in modern organic synthesis due to their stability and compatibility with a wide range of reaction conditions.

One of the most promising applications of this compound lies in its potential as a precursor for advanced materials such as organic light-emitting diodes (OLEDs) and photovoltaic devices. The combination of an electron-deficient isoquinoline core with a boron-containing substituent creates a molecule that can act as an efficient electron acceptor or donor depending on its functionalization. Recent research has demonstrated that such compounds can significantly improve the efficiency and stability of OLEDs by optimizing charge injection and transport properties.

Moreover, dihydroisoquinolinone derivatives like CAS No. 1655495-97-8 have shown potential in medicinal chemistry as scaffolds for drug candidates targeting various biological pathways. The rigid structure and functional versatility make them ideal candidates for exploring interactions with proteins and enzymes involved in diseases such as cancer and neurodegenerative disorders.

In conclusion, 2-methyl-5-(tetramethyl-dioxborolan-2-yll)-1,2-dihydroisoquinolin-one (CAS No. 1655495-97-) represents a cutting-edge compound with diverse applications across multiple disciplines. Its unique structure and reactivity make it a valuable tool for researchers working in organic synthesis, materials science, and drug discovery. As ongoing studies continue to uncover new properties and uses for this compound, its significance in both academic and industrial settings is expected to grow further.